Cas no 2227792-18-7 (rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid)

• Product Name: rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid
• CAS No: 2227792-18-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6187018
• PubChem ID: 165578812
• Update Time: 2025-10-18

rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid
• 2227792-18-7
• EN300-1533667
• rac-2-{1-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopentyl}acetic acid

• Inchi： 1S/C28H32N2O5/c31-25(32)16-28(14-5-6-15-28)30-26(33)22-12-7-13-24(22)29-27(34)35-17-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,22-24H,5-7,12-17H2,(H,29,34)(H,30,33)(H,31,32)/t22-,24+/m1/s1
• InChI Key： WWJKYMMVXYQJMY-VWNXMTODSA-N
• SMILES： O=C([C@@H]1CCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid

Professional Introduction to Rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic Acid (CAS No. 2227792-18-7)

Rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid, identified by its CAS number 2227792-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of drug discovery and molecular biology.

The structural complexity of rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple functional groups, including an amino group, a carboxylic acid group, and a fluorenyl moiety, makes this compound a versatile building block for the synthesis of more complex derivatives. These features not only contribute to its chemical reactivity but also open up possibilities for its use in various biochemical pathways and interactions.

In recent years, there has been a surge in research aimed at identifying novel compounds with potential therapeutic benefits. Among these efforts, rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid has emerged as a compound of interest due to its unique structural properties. The fluorenyl group, in particular, has been extensively studied for its ability to enhance the solubility and bioavailability of drug molecules, making it an attractive component in the design of new pharmaceuticals.

The stereochemistry of rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid is another critical aspect that has been thoroughly investigated. The (1R,2S) configuration at the cyclopentane ring suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is essential for ensuring the efficacy and safety of any potential drug candidates derived from this compound.

One of the most promising applications of rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid lies in its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting these enzymes with highly specific inhibitors, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the importance of fluorinated compounds in enhancing the pharmacokinetic properties of drug molecules. The fluorenyl moiety in rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid is believed to contribute to improved metabolic stability and reduced clearance rates upon administration. These characteristics are highly desirable for any drug candidate intended for clinical use.

The carboxylic acid group and the amino group present in this compound also offer opportunities for further functionalization. These groups can be used to link other pharmacophores or to modify existing ones, thereby tailoring the compound's properties to meet specific therapeutic requirements. This flexibility makes rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid a valuable asset in medicinal chemistry libraries.

In conclusion, rac-2-{1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid (CAS No. 2227792-18-7) represents a significant advancement in the field of pharmaceutical research. Its complex structure, unique stereochemistry, and versatile functional groups make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.